2-(4-fluorophenyl)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• InChI: InChI=1S/C18H19FN4O/c1-13-9-17-21-11-15(12-23(17)22-13)3-2-8-20-18(24)10-14-4-6-16(19)7-5-14/h4-7,9,11-12H,2-3,8,10H2,1H3,(H,20,24)
• InChI Key: KHYQZVLXXFVISR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)CCCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN4O
• Molecular Weight: 326.4 g/mol

Description

The compound "2-(4-fluorophenyl)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)acetamide" is a chemical entity that appears to be related to various research areas, including medicinal chemistry and agricultural chemistry. The structure of the compound suggests it is a derivative of pyrimidine, which is a significant moiety in many biologically active compounds. The presence of a fluorophenyl group and a pyrazolopyrimidinyl moiety indicates potential interactions with biological systems or receptors.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, a series of N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamides were synthesized using 4-fluoro-aniline and ethyl 3-amino-4,4,4-trifluoro-but-2-enoate as starting materials . Similarly, the synthesis of 2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides as selective Peripheral Benzodiazepine Receptor (PBR) ligands involved exploring the variability of substituents at the 3-position of the acetamide moiety . These studies provide insights into the synthetic routes that could be adapted for the synthesis of the compound .

Molecular Structure Analysis

Quantum chemical insights into the molecular structure of related compounds have been provided, including the analysis of hydrogen-bonded interactions and spectroscopic properties . The equilibrium geometry, natural bond orbital (NBO) calculations, and vibrational assignments of similar molecules have been carried out using density functional theory (DFT) methods, which could be relevant for understanding the molecular structure of "2-(4-fluorophenyl)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)acetamide" .

Chemical Reactions Analysis

The literature does not provide specific details on the chemical reactions of the exact compound . However, the synthesis and biological evaluation of related compounds suggest that the chemical reactivity of the pyrazolopyrimidinyl moiety is significant in interacting with biological targets, such as the Peripheral Benzodiazepine Receptor . This information could be extrapolated to hypothesize potential chemical reactions and interactions for the compound of interest.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized using various spectroscopic techniques, including 1H NMR, IR, mass spectrum, and elemental analyses . The herbicidal activities of these compounds were evaluated, indicating their potential utility in agricultural applications . Additionally, the drug likeness and pharmacokinetic properties of similar molecules have been assessed based on Lipinski's rule and other ADMET properties . These studies provide a foundation for predicting the physical and chemical properties of "2-(4-fluorophenyl)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)acetamide."

Scientific Research Applications

Radiopharmaceutical Development

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives structurally related to the compound , has been reported for their selective ligand properties for the translocator protein (18 kDa), highlighting their potential in radiolabeling and in vivo imaging using positron emission tomography (PET). Such compounds, notably DPA-714, have been designed with a fluorine atom allowing labeling with fluorine-18 for PET imaging of neuroinflammation and related pathologies (Dollé et al., 2008).

Cognitive Impairment Treatment

In the context of neurodegenerative and neuropsychiatric diseases, a diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones was designed, synthesized, and optimized, leading to the identification of a clinical candidate, ITI-214. This compound exhibited picomolar inhibitory potency for Phosphodiesterase 1 (PDE1) and demonstrated excellent selectivity against other PDE families, showing potential for the treatment of cognitive deficits associated with diseases such as schizophrenia and Alzheimer's (Li et al., 2016).

Pharmaceutical Building Blocks

Novel N-arylpyrazole-containing enaminones were synthesized and explored as key intermediates for the creation of substituted pyridine derivatives and other heterocyclic compounds with potential antitumor and antimicrobial activities. This illustrates the compound's utility as a precursor in the synthesis of various biologically active molecules (Riyadh, 2011).